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Compound of Interest

Compound Name: Docetaxel-d5

Cat. No.: B13838024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Docetaxel-d5, a deuterated analog of the widely used chemotherapeutic agent, Docetaxel.

This guide is intended for researchers, scientists, and professionals in drug development who

require a stable, labeled internal standard for quantitative analysis or a tracer for metabolic

studies.

Docetaxel-d5 serves as an invaluable tool in pharmacokinetic and pharmacodynamic studies,

enabling precise quantification in complex biological matrices through techniques such as

mass spectrometry. Its commercial availability is crucial for ensuring the accuracy and

reproducibility of such research.

Commercial Availability of Docetaxel-d5
A number of specialized chemical suppliers offer Docetaxel-d5 for research purposes. The

table below summarizes the available information on suppliers, catalog numbers, and typical

pack sizes. Pricing is often available upon request from the supplier.
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Supplier
Catalog
Number

Purity
Available
Quantities

Additional
Information

LGC Standards TRC-D198250 Not specified 0.5 mg, 5 mg

A certificate of

analysis is

available.[1]

MyBioSource MBS6082301 Not specified 0.5 mg, 5x0.5 mg
For research use

only.[2]

Clearsynth Not specified High quality

Available on

request (custom

synthesis)

Used as an

analytical

standard for

HPLC.[3]

MedChemExpres

s
HY-B0011S Not specified

In-stock (specific

quantities not

listed)

Deuterium-

labeled

Docetaxel.[4]

Pharmaffiliates PA STI 035970 Not specified Not specified

Stable isotope,

provided with a

sample COA and

MSDS.[5]

Fisher Scientific 17832510 Not specified 5 mg

Requires

account to

purchase.[6]

Mechanism of Action of Docetaxel
Docetaxel is a member of the taxane family of chemotherapeutic agents. Its primary

mechanism of action involves the disruption of microtubule dynamics, which are essential for

cell division.[1][7]

Specifically, Docetaxel promotes the assembly of tubulin into stable microtubules and

simultaneously inhibits their depolymerization.[1][7] This stabilization of microtubules disrupts

the normal dynamic instability required for the mitotic spindle to function correctly during cell

division. The cell cycle is consequently arrested in the G2/M phase, ultimately leading to

apoptotic cell death.[1]
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Docetaxel's mechanism of action, leading to mitotic arrest and apoptosis.

Experimental Protocols
Docetaxel-d5 is primarily used as an internal standard in analytical methods to quantify

Docetaxel in biological samples. Below are representative experimental protocols for HPLC

and LC-MS/MS.

High-Performance Liquid Chromatography (HPLC) for
Docetaxel Quantification
This protocol is adapted from a method for the determination of Docetaxel in pharmaceutical

dosage forms and can be modified for use with biological matrices.

Instrumentation: A standard HPLC system with a UV detector.

Column: C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).[8]

Mobile Phase: A mixture of acetonitrile and 0.01% acetic acid in water, run in a gradient

mode.[8]
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Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at 230 nm.[8]

Internal Standard: Docetaxel-d5.

Sample Preparation:

Spike the biological sample (e.g., plasma, tissue homogenate) with a known concentration

of Docetaxel-d5.

Perform a liquid-liquid extraction with a suitable organic solvent (e.g., diethyl ether) or a

solid-phase extraction (SPE).

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase.

Inject an aliquot into the HPLC system.

Quantification: The concentration of Docetaxel is determined by comparing the peak area

ratio of Docetaxel to Docetaxel-d5 against a calibration curve prepared with known

concentrations of Docetaxel and a constant concentration of the internal standard.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Docetaxel Quantification
This protocol provides a highly sensitive and specific method for quantifying Docetaxel in

human plasma.

Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass

spectrometer.

Column: A reversed-phase column (e.g., C18, 50 x 2.1 mm, 2.6 µm).

Mobile Phase: An isocratic or gradient mixture of methanol or acetonitrile and water

containing a small amount of an acid (e.g., 0.1% formic acid).[5]
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Flow Rate: Typically 0.2-0.5 mL/min.

Ionization: Electrospray ionization (ESI) in positive mode.[5]

Internal Standard: Docetaxel-d5. Paclitaxel can also be used as an internal standard for

docetaxel and vice-versa.[5]

Sample Preparation:

Add a known amount of Docetaxel-d5 to the plasma sample.

Perform protein precipitation with a solvent like acetonitrile.

Centrifuge to pellet the precipitated proteins.

The supernatant can be directly injected or further purified by SPE.

Mass Spectrometric Detection: Monitor the specific precursor-to-product ion transitions for

Docetaxel and Docetaxel-d5.

Quantification: Create a calibration curve by plotting the peak area ratio of the analyte to the

internal standard versus the concentration of the analyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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